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Compound of Interest

Compound Name: 4-Acetoxybenzaldehyde

Cat. No.: B1194636

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-formylphenyl acetate, also known
as 4-acetoxybenzaldehyde. It covers the compound's nomenclature, physicochemical
properties, detailed experimental protocols for its synthesis and purification, and explores its
potential biological significance. This document is intended to be a valuable resource for
professionals in the fields of chemical research and drug development.

Nomenclature and Synonyms

4-Formylphenyl acetate is a member of the benzaldehydes and phenyl acetates chemical
families.[1] It is structurally characterized as a phenyl acetate with a formyl group at the para-
position. The IUPAC name for this compound is (4-formylphenyl) acetate.[1]

A variety of synonyms are used to identify this compound in literature and chemical databases.
These are essential for comprehensive literature searches and material procurement.
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Nomenclature Type Name
IUPAC Name (4-formylphenyl) acetate[1]
Systematic Name Benzaldehyde, 4-(acetyloxy)-[1]

4-Acetoxybenzaldehyde, p-
Common Synonyms Acetoxybenzaldehyde, p-Hydroxybenzaldehyde

acetate, Acetic acid 4-formylphenyl ester[1][2]

CAS Registry Number 878-00-2[2][31[4]

Physicochemical Properties

Understanding the physicochemical properties of 4-formylphenyl acetate is crucial for its
handling, application in reactions, and for analytical method development. The key quantitative
data are summarized in the table below.

Property Value

Molecular Formula CoHsO3[1][2]

Molecular Weight 164.16 g/mol [1][2][3]
Appearance Liquid[3]

Boiling Point 152-153 °C at 17 mmHg[3][4]
Density 1.168 g/mL at 25 °C[3][4]
Refractive Index (n20/D) 1.538[3][4]

Experimental Protocols
Synthesis of 4-Formylphenyl Acetate

A common and effective method for the synthesis of 4-formylphenyl acetate is the acetylation of
4-hydroxybenzaldehyde. The following protocol is a representative example.

Materials:
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4-Hydroxybenzaldehyde

Acetic anhydride

Pyridine (or a catalytic amount of a strong acid like sulfuric acid)

An appropriate solvent (e.g., dichloromethane, or neat)

Water

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-hydroxybenzaldehyde in
a minimal amount of the chosen solvent or use it neat.

Add an equimolar amount or a slight excess of acetic anhydride to the flask.

Slowly add pyridine (as a catalyst and base) or a few drops of concentrated sulfuric acid to
the reaction mixture while stirring.

Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) for a few
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding water to hydrolyze any unreacted acetic anhydride.

If a solvent was used, perform a liquid-liquid extraction. Dilute the reaction mixture with the
organic solvent and wash sequentially with water, saturated sodium bicarbonate solution (to
remove acidic impurities), and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to obtain the crude 4-formylphenyl acetate.

Purification of 4-Formylphenyl Acetate

The crude product can be purified by vacuum distillation or column chromatography.
Purification by Vacuum Distillation:

o Set up a distillation apparatus for vacuum distillation.

e Heat the crude 4-formylphenyl acetate under reduced pressure.

o Collect the fraction that distills at the reported boiling point (152-153 °C at 17 mmHg) to
obtain the purified product.

Purification by Column Chromatography:

e Prepare a silica gel column using a suitable solvent system (e.g., a mixture of hexane and
ethyl acetate). The optimal solvent ratio should be determined by TLC analysis of the crude
product.

» Dissolve the crude product in a minimal amount of the eluent and load it onto the column.
o Elute the column with the chosen solvent system and collect the fractions.
¢ Monitor the fractions by TLC to identify those containing the pure product.

o Combine the pure fractions and evaporate the solvent to yield purified 4-formylphenyl
acetate.

Potential Biological Significance and Signaling
Pathway

While direct studies on the biological activity of 4-formylphenyl acetate are limited, its precursor,
4-hydroxybenzaldehyde, has been shown to possess neuroprotective properties. Specifically,
4-hydroxybenzaldehyde can enhance the survival of astrocytes by activating the Sonic
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Hedgehog (Shh) signaling pathway and inhibiting the expression of apoptosis-related
molecules.[5]

Given that 4-formylphenyl acetate is an acetylated derivative of 4-hydroxybenzaldehyde, it is
plausible that it may act as a prodrug, being hydrolyzed in vivo to release the active 4-
hydroxybenzaldehyde. Therefore, the Shh signaling pathway represents a potential therapeutic

target for 4-formylphenyl acetate.

Below is a diagram illustrating the proposed mechanism of action based on the known activity
of its parent compound, 4-hydroxybenzaldehyde.
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Caption: Proposed signaling pathway for 4-formylphenyl acetate via its active metabolite.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the synthesis and purification of 4-

formylphenyl acetate.
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Caption: General workflow for the synthesis and purification of 4-formylphenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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